5-AMINOALLYL-DU CEP
5-AMINOALLYL-DU CEP
Brand Name:
Vulcanchem
CAS No.:
144253-90-7
VCID:
VC0125631
InChI:
InChI=1S/C44H51F3N5O9P/c1-29(2)52(30(3)4)62(59-25-11-23-48)61-37-26-39(51-27-31(40(53)50-42(51)55)12-10-24-49-41(54)44(45,46)47)60-38(37)28-58-43(32-13-8-7-9-14-32,33-15-19-35(56-5)20-16-33)34-17-21-36(57-6)22-18-34/h7-10,12-22,27,29-30,37-39H,11,24-26,28H2,1-6H3,(H,49,54)(H,50,53,55)/b12-10+/t37-,38+,39+,62?/m0/s1
SMILES:
CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=C(C(=O)NC5=O)C=CCNC(=O)C(F)(F)F
Molecular Formula:
C44H51F3N5O9P
Molecular Weight:
881.887
5-AMINOALLYL-DU CEP
CAS No.: 144253-90-7
Main Products
VCID: VC0125631
Molecular Formula: C44H51F3N5O9P
Molecular Weight: 881.887
| CAS No. | 144253-90-7 |
|---|---|
| Product Name | 5-AMINOALLYL-DU CEP |
| Molecular Formula | C44H51F3N5O9P |
| Molecular Weight | 881.887 |
| IUPAC Name | N-[(E)-3-[1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-2,4-dioxopyrimidin-5-yl]prop-2-enyl]-2,2,2-trifluoroacetamide |
| Standard InChI | InChI=1S/C44H51F3N5O9P/c1-29(2)52(30(3)4)62(59-25-11-23-48)61-37-26-39(51-27-31(40(53)50-42(51)55)12-10-24-49-41(54)44(45,46)47)60-38(37)28-58-43(32-13-8-7-9-14-32,33-15-19-35(56-5)20-16-33)34-17-21-36(57-6)22-18-34/h7-10,12-22,27,29-30,37-39H,11,24-26,28H2,1-6H3,(H,49,54)(H,50,53,55)/b12-10+/t37-,38+,39+,62?/m0/s1 |
| Standard InChIKey | WBARYSWSAVXEHP-CVHHHLGISA-N |
| SMILES | CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=C(C(=O)NC5=O)C=CCNC(=O)C(F)(F)F |
| Synonyms | 5-AMINOALLYL-DU CEP |
| PubChem Compound | 90470044 |
| Last Modified | Nov 11 2021 |
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